Cas no 6971-09-1 (1,2-Benzisothiazole-2(3H)-carboxylicacid, 3-oxo-, ethyl ester, 1,1-dioxide)

• Product Name: 1,2-Benzisothiazole-2(3H)-carboxylicacid, 3-oxo-, ethyl ester, 1,1-dioxide
• CAS No: 6971-09-1
• MF: C₁₀H₉NO₅S
• MW: 255.247161626816
• CID: 517132
• PubChem ID: 227704
• Update Time: 2025-06-11

1,2-Benzisothiazole-2(3H)-carboxylicacid, 3-oxo-, ethyl ester, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-2(3H)-carboxylicacid, 3-oxo-, ethyl ester, 1,1-dioxide
• NSC-19667
• 1,2-Benzisothiazolin-2-carboxylic acid, 3-oxo-, ethyl ester, 1,1-dioxide
• AKOS002342078
• Ethyl 3-oxobenzo[d]isothiazole-2(3H)-carboxylate 1,1-dioxide
• 3-Oxo-1,2-benzisothiazolin-2-carboxylic acid ethyl ester, 1,1-dioxide
• ethyl 3-oxo-1,2-benzothiazole-2(3h)-carboxylate 1,1-dioxide
• ethyl 1,1,3-trioxo-1,2-benzothiazole-2-carboxylate
• VS-07524
• N-Karbetoksi-saharin
• QOEKNIMYWGWETQ-UHFFFAOYSA-N
• ethyl 1,1,3-trioxo-2,3-dihydro-1??,2-benzothiazole-2-carboxylate
• N-Carbethoxysaccharine
• NIOSH/DE4166000
• 6971-09-1
• N-Karbetoksi-saharin [Yugoslavian]
• N-carboethoxysaccharin
• DTXSID10281005
• NSC19667
• SCHEMBL11427192
• DE41660000

• Inchi： 1S/C10H9NO5S/c1-2-16-10(13)11-9(12)7-5-3-4-6-8(7)17(11,14)15/h3-6H,2H2,1H3
• InChI Key： QOEKNIMYWGWETQ-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1C(=O)OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 255.02017
• Monoisotopic Mass: 255.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 416.3°C at 760 mmHg
• Flash Point: 205.6°C
• Refractive Index: 1.61
• PSA: 80.75

Additional information on 1,2-Benzisothiazole-2(3H)-carboxylicacid, 3-oxo-, ethyl ester, 1,1-dioxide

Professional Introduction to 1,2-Benzisothiazole-2(3H)-carboxylic acid, 3-oxo-, ethyl ester, 1,1-dioxide (CAS No. 6971-09-1) in Modern Chemical and Pharmaceutical Research

The compound 1,2-Benzisothiazole-2(3H)-carboxylic acid, 3-oxo-, ethyl ester, 1,1-dioxide (CAS No. 6971-09-1) represents a structurally intriguing heterocyclic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical chemistry. This compound belongs to the benzisothiazole family, a scaffold known for its broad spectrum of biological activities and utility in drug discovery. The presence of multiple functional groups, including a carboxylic acid ethyl ester and a dioxolane ring system, endows this molecule with unique chemical properties that make it a promising candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of benzisothiazole derivatives in the development of novel therapeutic agents. The structural motif of 1,2-Benzisothiazole-2(3H)-carboxylic acid, 3-oxo-, ethyl ester, 1,1-dioxide has been investigated for its potential pharmacological effects, particularly in the context of modulating inflammatory pathways and inhibiting specific enzymatic targets. Studies have demonstrated that benzisothiazole derivatives can exhibit significant anti-inflammatory and antioxidant properties, making them relevant in the treatment of chronic inflammatory diseases and oxidative stress-related disorders.

One of the most compelling aspects of this compound is its ability to interact with biological targets through multiple mechanisms. The carboxylic acid ethyl ester moiety can participate in hydrogen bonding interactions with amino acid residues in protein binding pockets, while the dioxolane ring system provides additional conformational flexibility. This structural versatility allows the compound to adopt multiple binding orientations, potentially enhancing its affinity for biological targets. Furthermore, the dioxolane ring can serve as a scaffold for further derivatization, enabling the synthesis of analogs with tailored pharmacological profiles.

In vitro studies have revealed that 1,2-Benzisothiazole-2(3H)-carboxylic acid, 3-oxo-, ethyl ester, 1,1-dioxide exhibits notable activity against various disease-related enzymes. For instance, preliminary research suggests that it may inhibit cyclooxygenase (COX) enzymes involved in prostaglandin synthesis, which are key mediators of inflammation. Additionally, the compound has shown potential in inhibiting lipoxygenase enzymes that contribute to oxidative stress. These findings align with the growing interest in developing dual-action inhibitors that target both COX and lipoxygenase pathways simultaneously.

The dioxolane ring system in this compound also opens up possibilities for exploring its role as a bioisostere or scaffold hopping candidate. Bioisosteres are molecules with similar physical or chemical properties but different structural features that can be used to optimize drug-like properties such as solubility, bioavailability, and metabolic stability. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify potential bioisosteric replacements for existing functional groups within the molecule. This approach has been successfully applied to other benzisothiazole derivatives and holds promise for further enhancing the therapeutic potential of 1,2-Benzisothiazole-2(3H)-carboxylic acid, 3-oxo-, ethyl ester, 1,1-dioxide.

Recent developments in drug discovery have emphasized the importance of understanding structure-activity relationships (SAR) to optimize lead compounds into viable drug candidates. The SAR studies on benzisothiazole derivatives have provided valuable insights into how modifications at different positions within the scaffold influence biological activity. For example, substituents introduced at the 3-position of the isothiazole ring can significantly alter enzyme inhibition profiles. Similarly, variations in the carboxylic acid ethyl ester moiety can impact solubility and metabolic stability. These observations underscore the need for systematic exploration of analogs derived from 1,2-Benzisothiazole-2(3H)-carboxylic acid, 3-oxo-, ethyl ester, 1,1-dioxide to identify more potent and selective therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards necessary for pharmaceutical applications. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct key structural features efficiently. These synthetic strategies not only ensure scalability but also allow for modular modifications to explore diverse chemical space. The ability to synthesize complex heterocyclic compounds like 1,2-Benzisothiazole-2(3H)-carboxylic acid, 3-oxo-, ethyl ester, 1,1-dioxide underscores progress in synthetic organic chemistry and its impact on drug discovery pipelines.

The pharmacokinetic properties of benzisothiazole derivatives are another critical area of investigation. Factors such as absorption rate (A), distribution (D), metabolism (M), excretion (E), and toxicity (T) collectively determine a drug’s efficacy and safety profile. Computational modeling techniques have been instrumental in predicting these properties early in drug development stages using quantum mechanical calculations and molecular dynamics simulations. For instance; researchers have used these methods to assess how modifications around the dioxolane ring system affect blood-brain barrier penetration, which is crucial for central nervous system (CNS) drugs.

Future directions in studying CAS No:69710971 include exploring its potential as an intermediate in larger synthetic schemes or as part of combinatorial libraries designed for high-throughput screening (HTS). Combinatorial chemistry allows for rapid synthesis of large collections of structurally diverse compounds from which hits can be identified through HTS assays targeting specific biological pathways or disease models. Such approaches could accelerate discovery efforts by generating novel derivatives with enhanced therapeutic potential based on existing scaffolds like this benzisothiazole derivative